Cas no 677743-50-9 ((2-Chloro-4-cyanophenyl)boronic acid)

(2-Chloro-4-cyanophenyl)boronic acid structure

677743-50-9 structure

Product Name:(2-Chloro-4-cyanophenyl)boronic acid

CAS No:677743-50-9

MF:C₇H₅BClNO₂

MW:181.384100675583

MDL:MFCD18392511

CID:1024512

PubChem ID:22052059

Update Time:2025-04-20

(2-Chloro-4-cyanophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-4-cyanophenyl)boronic acid
- 2-Chloro-4-cyanophenylboronic Acid
- MDL： MFCD18392511
- Inchi： 1S/C7H5BClNO2/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-3,11-12H
- InChI Key： MSCQYLAIRMCGGF-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=CC=1B(O)O

Computed Properties

Exact Mass: 181.01000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1

Experimental Properties

Density: 1.41±0.1 g/cm3(Predicted)
Boiling Point: 367.1±52.0 °C(Predicted)
PSA: 64.25000
LogP: -0.10852

(2-Chloro-4-cyanophenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A242000140-250mg	2-Chloro-4-cyanophenylboronic acid	677743-50-9	98%	250mg	$700.40	2023-09-01
Alichem	A242000140-500mg	2-Chloro-4-cyanophenylboronic acid	677743-50-9	98%	500mg	$960.40	2023-09-01
Alichem	A242000140-1g	2-Chloro-4-cyanophenylboronic acid	677743-50-9	98%	1g	$1634.45	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850737-250mg	2-Chloro-4-cyanophenylboronic Acid	677743-50-9	95%	250mg	￥1,058.40	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850737-1g	2-Chloro-4-cyanophenylboronic Acid	677743-50-9	95%	1g	￥1,896.30	2022-01-11
TRC	C364140-100mg	(2-Chloro-4-cyanophenyl)boronic Acid	677743-50-9		100mg	$ 81.00	2023-04-18
TRC	C364140-500mg	(2-Chloro-4-cyanophenyl)boronic Acid	677743-50-9		500mg	$ 207.00	2023-04-18
TRC	C364140-1g	(2-Chloro-4-cyanophenyl)boronic Acid	677743-50-9		1g	$ 295.00	2022-06-01
TRC	C364140-5g	(2-Chloro-4-cyanophenyl)boronic Acid	677743-50-9		5g	$ 1200.00	2023-09-08
Fluorochem	215890-250mg	2-Chloro-4-cyanophenyl)boronic acid	677743-50-9	95%	250mg	￡150.00	2022-03-01

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